molecular formula C7H10N2O3 B8780840 ethyl (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetate CAS No. 88550-16-7

ethyl (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetate

Cat. No.: B8780840
CAS No.: 88550-16-7
M. Wt: 170.17 g/mol
InChI Key: PQKVTISYHNBZSE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetate is a useful research compound. Its molecular formula is C7H10N2O3 and its molecular weight is 170.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

88550-16-7

Molecular Formula

C7H10N2O3

Molecular Weight

170.17 g/mol

IUPAC Name

ethyl 2-(5-oxo-1,2-dihydropyrazol-3-yl)acetate

InChI

InChI=1S/C7H10N2O3/c1-2-12-7(11)4-5-3-6(10)9-8-5/h3H,2,4H2,1H3,(H2,8,9,10)

InChI Key

PQKVTISYHNBZSE-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC1=CC(=O)NN1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of diethyl 3-oxopentanedioate (26.0 g, 129 mmol) in EtOH (250 mL) was added hydrazine (4.38 g, 129 mmol) at room temperature, and the mixture was stirred at 80° C. for 3 hr. The reaction mixture was concentrated under reduced pressure, and the residue was crystallized from diethyl ether-hexane to give the title compound as a white powder (9.79 g, 45%).
Quantity
26 g
Type
reactant
Reaction Step One
Quantity
4.38 g
Type
reactant
Reaction Step One
Name
Quantity
250 mL
Type
solvent
Reaction Step One
Yield
45%

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